N'-(5-bromo-2-ethoxybenzoyl)isonicotinohydrazide

• IUPAC Name: N'-(5-bromo-2-ethoxybenzoyl)pyridine-4-carbohydrazide
• InChI: InChI=1S/C15H14BrN3O3/c1-2-22-13-4-3-11(16)9-12(13)15(21)19-18-14(20)10-5-7-17-8-6-10/h3-9H,2H2,1H3,(H,18,20)(H,19,21)
• InChI Key: YWSADKKRHARWGI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)Br)C(=O)NNC(=O)C2=CC=NC=C2
• Molecular Formula: C15H14BrN3O3
• Molecular Weight: 364.19 g/mol

Description

N'-(5-bromo-2-ethoxybenzoyl)isonicotinohydrazide, also known as BINH, is a chemical compound that has been extensively studied for its potential use in various scientific research applications. BINH is a hydrazide derivative of isonicotinic acid that has a molecular weight of 372.25 g/mol. It is a white to off-white crystalline solid that is soluble in organic solvents.

Mechanism of Action

The mechanism of action of N'-(5-bromo-2-ethoxybenzoyl)isonicotinohydrazide is not fully understood, but it is believed to involve the inhibition of DNA replication in bacterial cells. This compound has been shown to bind to DNA and prevent its replication, leading to the inhibition of bacterial growth.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects in vitro. It has been shown to inhibit the growth of several bacterial strains, including Staphylococcus aureus and Escherichia coli. Additionally, this compound has been shown to exhibit antioxidant activity, which may be beneficial in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the primary advantages of N'-(5-bromo-2-ethoxybenzoyl)isonicotinohydrazide is its ability to inhibit the growth of several bacterial strains, making it a promising candidate for the development of new antibiotics. However, this compound has also been shown to exhibit cytotoxic effects on mammalian cells, which may limit its use in certain applications.

Future Directions

There are several potential future directions for the use of N'-(5-bromo-2-ethoxybenzoyl)isonicotinohydrazide in scientific research. One area of interest is the development of new antitubercular agents based on the structure of this compound. Additionally, this compound may have potential applications in the treatment of other bacterial infections and oxidative stress-related diseases. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in scientific research.

Scientific Research Applications

N'-(5-bromo-2-ethoxybenzoyl)isonicotinohydrazide has been shown to exhibit a range of biological activities, making it a promising candidate for scientific research. One of its primary applications is in the field of medicinal chemistry, where it is being investigated for its potential as an antitubercular agent. This compound has been shown to inhibit the growth of Mycobacterium tuberculosis, the bacterium responsible for tuberculosis, through a mechanism that involves the inhibition of DNA replication.